![molecular formula C13H26N2O2 B6218613 rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate CAS No. 2763584-45-6](/img/no-structure.png)
rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate
Overview
Description
Rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate, also known as R-TBC, is an organocarboxylic acid amide derivative that has been studied for its potential applications in the fields of medicinal chemistry and biochemistry. R-TBC is a compound that has been developed as a synthetic analog of the naturally occurring amino acid, L-tryptophan, and has been found to possess a number of unique properties. This compound has been found to have a wide range of biological activities, including anticonvulsant, anti-inflammatory, and anti-cancer activities. In addition, R-TBC has been found to have potential applications in the fields of drug design, drug delivery, and biocatalysis.
Mechanism of Action
Rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate has been found to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. This inhibition is thought to be due to the ability of rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate to bind to the active site of the enzyme, thereby preventing the substrate from binding and thus inhibiting the enzyme's activity. In addition, rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate has been found to have anti-inflammatory and anti-cancer activities, which are thought to be due to its ability to interfere with the activity of various signaling pathways involved in these processes.
Biochemical and Physiological Effects
rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate has been found to have a number of biochemical and physiological effects. For example, this compound has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. In addition, rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate has been found to have anti-inflammatory and anti-cancer activities, which are thought to be due to its ability to interfere with the activity of various signaling pathways involved in these processes. Furthermore, rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate has been found to have potential applications in the fields of gene therapy and as a novel drug carrier.
Advantages and Limitations for Lab Experiments
One of the advantages of using rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate in laboratory experiments is that it is relatively easy to synthesize and purify, and is available commercially. Furthermore, this compound has been found to possess a number of unique properties, including anticonvulsant, anti-inflammatory, and anti-cancer activities. In addition, rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate has been found to have potential applications in the fields of drug design, drug delivery, and biocatalysis.
However, there are some limitations associated with using rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate in laboratory experiments. For example, this compound has been found to be toxic at high concentrations, and so it is important to ensure that the concentration used in experiments is kept at a safe level. In addition, rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate has a relatively short half-life in biological systems, and so it is important to ensure that the compound is used in experiments within a reasonable amount of time.
Future Directions
Rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate has a number of potential applications in the fields of medicinal chemistry and biochemistry, and thus there are a number of possible future directions for research on this compound. For example, further research could be conducted on the potential applications of rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate in the fields of drug design, drug delivery, and biocatalysis. In addition, further research could be conducted on the biochemical and physiological effects of rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate, as well as on the potential toxicity of this compound. Finally, further research could be conducted on the potential applications of rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate in the fields of gene therapy and as a novel drug carrier.
Synthesis Methods
Rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate is synthesized using a variety of methods, including the reaction of tert-butyl isocyanate and L-tryptophan in the presence of triethylamine. The reaction of tert-butyl isocyanate and L-tryptophan in the presence of triethylamine produces rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate. The reaction is carried out in an inert atmosphere, typically at room temperature, and is typically complete within a few hours. The product is purified by recrystallization and characterized by 1H NMR spectroscopy.
Scientific Research Applications
Rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate has been widely studied for its potential applications in the fields of medicinal chemistry and biochemistry. This compound has been found to possess a number of unique properties, including anticonvulsant, anti-inflammatory, and anti-cancer activities. In addition, rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate has been found to have potential applications in the fields of drug design, drug delivery, and biocatalysis. For example, rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate has been studied for its ability to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes, and has been found to be effective in this regard. In addition, rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate has been found to have potential applications in the fields of gene therapy and as a novel drug carrier.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate involves the protection of the amine group, followed by the formation of the cyclopentyl ring and the carbamate group. The final step involves the removal of the protecting group to obtain the desired compound.", "Starting Materials": [ "tert-butyl carbamate", "2-methylcyclopentanone", "methylamine", "paraformaldehyde", "sodium cyanoborohydride", "acetic acid", "sodium hydroxide", "methanol", "diethyl ether" ], "Reaction": [ "Step 1: Protection of the amine group by reacting methylamine with paraformaldehyde in methanol to obtain N-methylformamidine.", "Step 2: Reaction of N-methylformamidine with tert-butyl carbamate in the presence of sodium cyanoborohydride and acetic acid to obtain N-tert-butyl-N'-methylformamidine.", "Step 3: Formation of the cyclopentyl ring by reacting N-tert-butyl-N'-methylformamidine with 2-methylcyclopentanone in the presence of sodium hydroxide and methanol to obtain rac-tert-butyl N-[(1R,2S)-2-methyl-2-[(methylamino)methyl]cyclopentyl]carbamate.", "Step 4: Removal of the protecting group by treating the compound obtained in step 3 with hydrochloric acid in diethyl ether to obtain the desired compound." ] } | |
CAS RN |
2763584-45-6 |
Molecular Formula |
C13H26N2O2 |
Molecular Weight |
242.4 |
Purity |
95 |
Origin of Product |
United States |
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